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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclopentane

Cat. No.: B3049229 Get Quote

An In-depth Technical Guide to the Stability and Storage of 1-Bromo-1-methylcyclopentane

This technical guide provides comprehensive information on the stability, storage, and handling

of 1-Bromo-1-methylcyclopentane (CAS No. 19872-99-2), a key intermediate in organic

synthesis. The information is intended for researchers, scientists, and professionals in the field

of drug development and chemical research.

Physicochemical Properties
1-Bromo-1-methylcyclopentane is a tertiary alkyl halide with the molecular formula C₆H₁₁Br.

[1][2][3] Its properties are summarized in the table below.

Property Value

CAS Number 19872-99-2

Molecular Formula C₆H₁₁Br

Molecular Weight 163.06 g/mol [1][2][3]

Appearance Flammable liquid[1][2]

Chemical Stability and Reactivity
Under recommended storage conditions, 1-Bromo-1-methylcyclopentane is stable.[4]

However, it is a reactive compound that can undergo various transformations, primarily
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nucleophilic substitution (Sₙ1) and elimination (E1) reactions, due to the tertiary nature of the

carbon atom bonded to the bromine.[1]

Key Reactivity Information:

Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides

and hydrogen bromide.[4]

Nucleophilic Substitution and Elimination: As a tertiary alkyl halide, it readily forms a stable

tertiary carbocation intermediate, favoring Sₙ1 and E1 pathways.[1] The solvent polarity

plays a crucial role in these reactions.[1] For instance, in the presence of ethanol and silver

nitrate, it undergoes a nucleophilic substitution to form 1-methoxycyclopentane.[5] With

alcoholic potassium hydroxide, elimination is favored, while aqueous potassium hydroxide

favors substitution.[6]

Solvolysis: The solvolysis of 1-Bromo-1-methylcyclopentane, for example in methanol,

proceeds through the formation of a carbocation intermediate to yield the corresponding

ether product.[7][8][9]

1-Bromo-1-methylcyclopentane 1-Methylcyclopentyl
Carbocation

- Br⁻ (slow, RDS)

Elimination Product
(e.g., 1-Methylcyclopentene)

- H⁺ (fast, E1)

Substitution Product
(e.g., 1-Methoxy-1-methylcyclopentane)

+ Nu⁻/NuH (fast, SN1)

Click to download full resolution via product page

Caption: Sₙ1 and E1 reaction pathways for 1-Bromo-1-methylcyclopentane.

Recommended Storage and Handling
Proper storage and handling are crucial to maintain the integrity of 1-Bromo-1-
methylcyclopentane and ensure laboratory safety.
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Parameter Recommendation

Storage Temperature 2-8°C[1]

Atmosphere Store under an inert atmosphere.[1]

Container Keep in a tightly closed container.[1][4]

Environment
Store in a cool, dark, dry, and well-ventilated

place.[1][4]

Hazards to Avoid
Keep away from heat, sparks, open flames, and

other ignition sources.[1][10]

GHS Hazard Information:

H225/H226: Highly flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[1][2][4]

H319: Causes serious eye irritation.[1][2][4]

H335: May cause respiratory irritation.[1][2][4]
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Receiving
1-Bromo-1-methylcyclopentane

Store at 2-8°C in a cool, dark,
well-ventilated area under inert gas.

Handle in a fume hood with appropriate PPE
(gloves, goggles, lab coat).

Dispense using non-sparking tools.

Use in Experiment

Click to download full resolution via product page

Caption: Recommended workflow for handling and storage.

Experimental Protocols
While specific stability studies for 1-Bromo-1-methylcyclopentane are not readily available in

the public domain, a general protocol for assessing the stability of similar halogenated

hydrocarbons can be adapted.

General Protocol for Accelerated Stability Testing:

Sample Preparation: Aliquot 1-Bromo-1-methylcyclopentane into several amber glass vials

with Teflon-lined caps. A subset of samples may include a stabilizer (e.g., a radical

scavenger) to assess its effect.

Storage Conditions: Place the vials in temperature- and humidity-controlled chambers at

various conditions. A typical set of accelerated conditions might be 40°C/75% RH. A control

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3049229?utm_src=pdf-body-img
https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


set should be stored under the recommended conditions (2-8°C).

Time Points: Withdraw samples at predetermined time points (e.g., 0, 1, 3, and 6 months).

Analysis: Analyze the samples at each time point for purity and the presence of degradation

products.

Purity Assay: Use Gas Chromatography with Flame Ionization Detection (GC-FID) to

determine the purity of the compound.

Degradant Identification: Use Gas Chromatography-Mass Spectrometry (GC-MS) to

identify potential degradation products, such as elimination products (e.g., 1-

methylcyclopentene) or hydrolysis products.

Data Evaluation: Plot the purity of 1-Bromo-1-methylcyclopentane as a function of time for

each storage condition. This can be used to estimate the shelf life of the compound under

different conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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